2-methylpropyl furan-2-carboxylate
Description
Synthesis Analysis
The synthesis of 2-methylpropyl furan-2-carboxylate involves various methods. One method involves the use of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates, which results in dialkyl furan-3,4-dicarboxylates . Another method involves the catalytic cross-ketonization of bio-based 2-methyl furoate (2-MF) and acetic acid (AA) over a simple and cheap ZrO2 catalyst .Molecular Structure Analysis
The molecular structure of 2-methylpropyl furan-2-carboxylate presents a high glass transition temperature (Tg) from 150 °C to 180 °C and poor crystallization due to the asymmetric rigid structure of cyclohexane and furan . Its molecular weight is low, ascribing to the large steric hindrance from cyclohexane and furan, and the side reaction of N-methylation .Chemical Reactions Analysis
Furan platform chemicals, including 2-methylpropyl furan-2-carboxylate, contain three highly reactive moieties, namely, an aldehyde group, hydroxymethyl group, and hydrogen atom in the 2-position of the furan aromatic ring . These structural features make furanics potential objects of a large variety of reactions .Future Directions
The future of furan derivatives, including 2-methylpropyl furan-2-carboxylate, lies in their potential applications in various fields. For instance, furan platform chemicals can be economically synthesized from biomass, offering a sustainable alternative to traditional petroleum-based chemicals . Furthermore, new methods for the synthesis of ester and amide derivatives containing furan rings under mild synthetic conditions supported by microwave radiation have been explored .
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan derivatives have been known to interact with various targets, leading to changes in cellular processes . For instance, furan-containing compounds have been reported to exhibit anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer properties .
Biochemical Pathways
Furan derivatives have been known to affect various biochemical pathways . For instance, furan-containing compounds have been reported to exhibit a wide range of advantageous biological and pharmacological characteristics, affecting various biochemical pathways .
Pharmacokinetics
The pharmacokinetics of furan derivatives would generally depend on their chemical structure, the route of administration, and the individual’s metabolic profile .
Action Environment
The action, efficacy, and stability of 2-methylpropyl furan-2-carboxylate can be influenced by various environmental factors. These factors could include the pH of the environment, temperature, presence of other substances, and the individual’s metabolic profile . .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methylpropyl furan-2-carboxylate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-methylpropan-1-ol", "furan-2-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "chloroform", "sodium bicarbonate", "anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Conversion of 2-methylpropan-1-ol to 2-methylpropyl chloride using thionyl chloride and pyridine as catalysts.", "Step 2: Reaction of 2-methylpropyl chloride with furan-2-carboxylic acid in the presence of DCC and DMAP to form 2-methylpropyl furan-2-carboxylate.", "Step 3: Purification of the product using a mixture of chloroform and sodium bicarbonate.", "Step 4: Drying of the product using anhydrous magnesium sulfate." ] } | |
CAS RN |
20279-53-2 |
Product Name |
2-methylpropyl furan-2-carboxylate |
Molecular Formula |
C9H12O3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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